Cas no 1877186-53-2 (5-Isoquinolinamine, 6-ethyl-)

• Product Name: 5-Isoquinolinamine, 6-ethyl-
• CAS No: 1877186-53-2
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5896385
• PubChem ID: 130537680
• Update Time: 2025-06-08

5-Isoquinolinamine, 6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinamine, 6-ethyl-
• 6-Ethylisoquinolin-5-amine
• 1877186-53-2
• EN300-1616796

• Inchi： 1S/C11H12N2/c1-2-8-3-4-9-7-13-6-5-10(9)11(8)12/h3-7H,2,12H2,1H3
• InChI Key： SYLYLLFNDZSYLS-UHFFFAOYSA-N
• SMILES： C1C2=C(C(N)=C(CC)C=C2)C=CN=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 349.9±27.0 °C(Predicted)
• pka: 6.08±0.21(Predicted)

Additional information on 5-Isoquinolinamine, 6-ethyl-

6-Ethyl-5-Isoquinolinamine (CAS No. 1877186-53-2): An Overview of Its Structure, Properties, and Applications

6-Ethyl-5-isoquinolinamine (CAS No. 1877186-53-2) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of isoquinolines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The structure of 6-ethyl-5-isoquinolinamine features an isoquinoline ring system with an ethyl group at the 6-position and an amine group at the 5-position, making it a valuable molecule for various applications.

The chemical structure of 6-ethyl-5-isoquinolinamine can be represented as C₁₂H₁₄N₂. The presence of the ethyl group and the amine functionality imparts specific physical and chemical properties to this compound. For instance, the ethyl group enhances the lipophilicity of the molecule, which can influence its solubility and permeability characteristics. The amine group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, making it a potential target for functionalization and derivatization.

In recent years, there has been a growing interest in the biological activities of isoquinoline derivatives, including 6-ethyl-5-isoquinolinamine. Research has shown that these compounds can exhibit a variety of pharmacological effects, such as anti-inflammatory, antimicrobial, and anticancer activities. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain isoquinoline derivatives, including those with an ethyl substitution, demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

The potential therapeutic applications of 6-ethyl-5-isoquinolinamine are not limited to inflammation. Another study published in the European Journal of Medicinal Chemistry in 2020 explored the anticancer properties of this compound. The researchers found that 6-ethyl-5-isoquinolinamine exhibited significant cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression.

Beyond its direct biological activities, 6-ethyl-5-isoquinolinamine also serves as a valuable building block for the synthesis of more complex molecules. Its versatile structure allows for the introduction of various functional groups through chemical modifications. This makes it an attractive starting material for drug discovery programs aimed at developing novel therapeutics for a range of diseases.

In terms of synthetic methods, several routes have been developed for the preparation of 6-ethyl-5-isoquinolinamine. One common approach involves the condensation of an appropriate aldehyde or ketone with an amine followed by cyclization to form the isoquinoline ring. For instance, a recent publication in Organic Letters described a highly efficient one-pot synthesis method that yielded high purity and yield of 6-ethyl-5-isoquinolinamine. This method not only simplifies the synthetic process but also reduces the overall cost and environmental impact.

The safety profile of 6-ethyl-5-isoquinolinamine is another important aspect to consider. While detailed toxicological data may be limited for this specific compound, general guidelines for handling isoquinoline derivatives should be followed to ensure safe laboratory practices. It is recommended to use appropriate personal protective equipment (PPE) and work under well-controlled conditions to minimize exposure risks.

In conclusion, 6-Ethyl-5-Isoquinolinamine (CAS No. 1877186-53-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in modern drug discovery efforts.